Cas no 2171863-35-5 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid
• CAS No: 2171863-35-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6090946
• PubChem ID: 165562083
• Update Time: 2025-06-14

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid
• 2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-N-propylpentanamido}acetic acid
• 2171863-35-5
• EN300-1504535

• Inchi： 1S/C26H32N2O5/c1-3-13-28(16-25(30)31)24(29)14-18(4-2)15-27-26(32)33-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23H,3-4,13-17H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： FKDIZDNIYJEECT-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)CC(N(CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid

Comprehensive Overview of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid (CAS No. 2171863-35-5)

The compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid (CAS No. 2171863-35-5) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a critical building block in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in creating peptide-based therapeutics, drug delivery systems, and biomaterials.

In recent years, the demand for Fmoc-protected compounds like 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid has surged, driven by advancements in precision medicine and biotechnology. A common query among scientists is how this compound compares to other Fmoc-amino acid derivatives in terms of reactivity and solubility. Studies suggest its N-propylpentanamido side chain enhances stability during peptide elongation, making it ideal for complex peptide library construction.

Another trending topic is the application of CAS No. 2171863-35-5 in nanotechnology. Its carboxylic acid terminus allows for covalent attachment to nanoparticles, enabling targeted bioimaging and therapeutic delivery. This aligns with the growing interest in multifunctional biomaterials, as evidenced by frequent searches for "Fmoc-peptide self-assembly" and "peptide-functionalized nanomaterials."

From a synthetic chemistry perspective, the Fmoc deprotection process of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid is a key focus area. Researchers often inquire about optimal deprotection conditions (e.g., piperidine concentration) to minimize side reactions. The compound’s compatibility with automated peptide synthesizers also makes it a staple in high-throughput drug discovery pipelines.

Environmental and green chemistry considerations are increasingly relevant. Users frequently search for "sustainable peptide synthesis" and "eco-friendly Fmoc removal." While CAS No. 2171863-35-5 itself is not a hazardous material, its synthesis and handling require adherence to green chemistry principles, such as reducing solvent waste. This aligns with the broader shift toward sustainable pharmaceutical manufacturing.

In summary, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid (CAS No. 2171863-35-5) is a versatile tool for peptide research, bridging gaps between organic chemistry, material science, and biomedicine. Its applications in nanomedicine and compatibility with automated synthesis platforms ensure its continued relevance in cutting-edge scientific endeavors.